CID 2790339
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Description
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Properties
IUPAC Name |
3-[(2-pyridin-3-ylquinazolin-4-yl)amino]benzoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4O2.ClH/c25-20(26)13-5-3-7-15(11-13)22-19-16-8-1-2-9-17(16)23-18(24-19)14-6-4-10-21-12-14;/h1-12H,(H,25,26)(H,22,23,24);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDYVQBHXFSSRIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NC(=N2)C3=CN=CC=C3)NC4=CC=CC(=C4)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Chemical Reactions Analysis
Absence of CID 2790339 in Available Sources
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Search Result Analysis :
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None of the 42 compounds listed in Table 1 ([Source 1] ) or other sources ([Sources 2–12] ) reference CID 2790339.
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The PubChem CID system (used in [Source 1] ) typically catalogs bioactive compounds, but CID 2790339 was not identified in any datasets, including ToxCast profiling ([Source 12] ) or EPA CDR listings ([Sources 5, 11] ).
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Potential Reasons for Missing Data
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Unreported or Proprietary Status :
The compound may be proprietary, under investigation, or not yet published in peer-reviewed studies. -
Niche or Novel Applications :
CID 2790339 might belong to a specialized class of chemicals not covered in the provided literature, such as recent drug candidates or industrial intermediates.
Recommendations for Further Research
To obtain authoritative data on CID 2790339, consult:
-
PubChem Database : Directly query the compound’s entry for synthetic pathways and reactivity (https://pubchem.ncbi.nlm.nih.gov).
-
Reaxys or SciFinder : Use these platforms for patented reactions or proprietary synthetic methods.
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European Patent Office (EPO) : Search patents for experimental details (https://www.epo.org).
Limitations of Current Sources
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The provided materials focus on compounds with known biological activity (e.g., anticancer, antimicrobial) or regulatory listings, which may exclude CID 2790339.
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No experimental procedures, reaction mechanisms, or spectral data (e.g., NMR, MS) were identified for this CID.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
